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Compound of Interest

Compound Name: TC-12014

Cat. No.: B611248

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides comprehensive procedures for the safe disposal
of TC-1 2014, a potent TRPM8 antagonist.

Chemical Identity:

Name: TC-l1 2014

Systematic Name: 3-[7-(Trifluoromethyl)-5-[2-(trifluoromethyl)phenyl]-1H-benzimidazol-2-
yl]-1-oxa-2-azaspiro[4.5]dec-2-ene

CAS Number: 1221349-53-6

Molecular Formula: C23H19FeN3O

Molecular Weight: 467.41 g/mol

While a complete, official Safety Data Sheet (SDS) for TC-1 2014 is not readily available in the
public domain, a precautionary approach to its disposal is necessary based on its chemical
structure as a benzimidazole derivative and general principles of hazardous waste
management.

Inferred Hazard Profile and Safety Precautions
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Benzimidazole derivatives can exhibit a range of biological activities and potential hazards.
Therefore, TC-1 2014 should be treated as a potentially hazardous substance. The following
precautions are recommended:

o Toxicity: Assume the compound may be harmful if swallowed, inhaled, or absorbed through
the skin.

e [rritation: It may cause skin and eye irritation.

e Environmental Hazard: The environmental impact is unknown; therefore, it should not be
released into the environment.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling TC-1 2014:

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

A lab coat

Work in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data for Waste Disposal

The following table summarizes key quantitative parameters for the handling and disposal of
TC-1 2014 waste, based on general laboratory hazardous waste guidelines.
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Parameter Guideline Source

Chemically resistant, leak-
) ] General Laboratory Safety
Waste Container Type proof, with a secure screw-top
Protocols
cap.

Do not fill beyond 90%

. . i General Laboratory Safety
Container Fill Level capacity to allow for

i Protocols
expansion.

"Hazardous Waste," full
Labeling chemical name, CAS number, EPA, OSHA

and hazard pictograms.

Varies by jurisdiction; consult
Storage Time Limit your institution's EHS EPA

guidelines.

If applicable, neutralize to a pH
General Laboratory Safety
pH of Aqueous Waste between 6.0 and 8.0 before
) Protocols
collection.

Experimental Protocol for Disposal of TC-1 2014

The following step-by-step protocol should be followed for the proper disposal of TC-1 2014.
This procedure is based on standard practices for chemical waste management and should be
executed in consultation with your institution's Environmental Health and Safety (EHS)
department.

1. Waste Segregation and Collection:

¢ Collect all waste materials contaminated with TC-I 2014, including unused compound,
solutions, contaminated labware (e.g., pipette tips, weighing boats), and contaminated PPE.

« Solid and liquid waste should be collected in separate, compatible, and clearly labeled
hazardous waste containers.

2. Labeling of Waste Containers:

» Immediately label the waste container with the following information:
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e The words "Hazardous Waste"

e Full Chemical Name: 3-[7-(Trifluoromethyl)-5-[2-(trifluoromethyl)phenyl]-1H-benzimidazol-2-
yl]-1-oxa-2-azaspiro[4.5]dec-2-ene

e CAS Number: 1221349-53-6

e An accurate estimation of the concentration and volume of the waste.

e The date the waste was first added to the container.

» Appropriate hazard pictograms (e.qg., irritant, harmful).

3. Storage of Chemical Waste:

o Store the sealed and labeled waste container in a designated satellite accumulation area
(SAA) within the laboratory where the waste was generated.

o The SAA should be under the control of the laboratory personnel.

o Ensure the container is kept closed at all times, except when adding waste.

e Store in a secondary containment bin to prevent spills.

4. Arranging for Professional Disposal:

o Once the waste container is full (not exceeding 90% capacity) or when the compound is no
longer needed, contact your institution's EHS department to schedule a waste pickup.

e Provide the EHS department with all the information from the waste label.

e Do not attempt to dispose of TC-1 2014 down the drain or in the regular trash.

Visualizing the Disposal Workflow

The following diagrams illustrate the logical flow of the proper disposal procedure for TC-I
2014.
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Caption: Logical workflow for the proper disposal of TC-l1 2014.
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Caption: Relationship between compound type, inferred hazards, and required PPE.

¢ To cite this document: BenchChem. [Essential Safety and Disposal Protocols for TC-1 2014].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611248#tc-i-2014-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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